Cas no 120717-47-7 (5-Pyrimidinemethanol,a-methyl-2-(methylthio)-)

• Product Name: 5-Pyrimidinemethanol,a-methyl-2-(methylthio)-
• CAS No: 120717-47-7
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 135014
• PubChem ID: 14148923
• Update Time: 2025-04-19

5-Pyrimidinemethanol,a-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol,a-methyl-2-(methylthio)-
• 1-(2-(methylthio)pyrimidin-5-yl)ethanol
• 1-(2-methylsulfanylpyrimidin-5-yl)ethanol
• 1-[2-(Methylsulfanyl)pyrimidin-5-yl]ethan-1-ol
• 120717-47-7
• FT-0718432
• DTXSID40556637

• Inchi： 1S/C7H10N2OS/c1-5(10)6-3-8-7(11-2)9-4-6/h3-5,10H,1-2H3
• InChI Key： PNLROFHCCBKONY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)C(C)O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.3Ų